Cas no 1363405-01-9 (2-Fluoro-1-(2-fluorophenoxy)-4-iodobenzene)

• Product Name: 2-Fluoro-1-(2-fluorophenoxy)-4-iodobenzene
• CAS No: 1363405-01-9
• MF: C₁₂H₇F₂IO
• MW: 332.084662675858
• CID: 4938115
• Update Time: 2025-07-18

2-Fluoro-1-(2-fluorophenoxy)-4-iodobenzene Chemical and Physical Properties

Names and Identifiers

• 2-FLUORO-1-(2-FLUOROPHENOXY)-4-IODOBENZENE
• 2-Fluoro-1-(2-fluorophenoxy)-4-iodobenzene

• Inchi： 1S/C12H7F2IO/c13-9-3-1-2-4-11(9)16-12-6-5-8(15)7-10(12)14/h1-7H
• InChI Key： LCSUDLHEUGBHFU-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C=1)F)OC1C=CC=CC=1F

Computed Properties

• Exact Mass: 331.95097 g/mol
• Monoisotopic Mass: 331.95097 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 9.2
• Molecular Weight: 332.08

Additional information on 2-Fluoro-1-(2-fluorophenoxy)-4-iodobenzene

Introduction to 2-Fluoro-1-(2-fluorophenoxy)-4-iodobenzene (CAS No: 1363405-01-9)

2-Fluoro-1-(2-fluorophenoxy)-4-iodobenzene, identified by its CAS number 1363405-01-9, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to a class of molecules that exhibit unique structural and electronic properties, making it a valuable scaffold for the development of novel therapeutic agents. The presence of both fluorine and iodine substituents in its molecular structure imparts distinct reactivity and functionality, which are leveraged in various synthetic applications.

The chemical structure of 2-Fluoro-1-(2-fluorophenoxy)-4-iodobenzene consists of a benzene ring substituted with a fluoro group at the 2-position, an iodine atom at the 4-position, and a phenoxy group linked to the 1-position. This arrangement creates a molecule with multiple reactive sites, allowing for diverse chemical transformations. The fluorine atoms contribute to the compound's lipophilicity and metabolic stability, while the iodine atom serves as a handle for further functionalization via cross-coupling reactions.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced bioavailability and improved pharmacokinetic profiles. 2-Fluoro-1-(2-fluorophenoxy)-4-iodobenzene is no exception and has been explored in several research studies as a key intermediate in the synthesis of biologically active molecules. Its applications span across multiple domains, including drug discovery, materials science, and agrochemicals.

One of the most notable areas where 2-Fluoro-1-(2-fluorophenoxy)-4-iodobenzene has been utilized is in the development of pharmaceuticals. The compound's structural features make it an ideal candidate for generating novel analogs with enhanced binding affinity and selectivity. For instance, researchers have employed this molecule as a precursor in the synthesis of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The fluorine substituents play a pivotal role in modulating the electronic properties of these inhibitors, thereby improving their interaction with biological targets.

The iodine atom in 2-Fluoro-1-(2-fluorophenoxy)-4-iodobenzene provides a convenient site for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings. These reactions are fundamental in constructing complex molecular architectures and have been widely used in the synthesis of heterocyclic compounds. The ability to introduce diverse functional groups at specific positions on the benzene ring allows for fine-tuning of the compound's biological activity. This versatility has made 2-Fluoro-1-(2-fluorophenoxy)-4-iodobenzene a preferred building block in medicinal chemistry.

In addition to its pharmaceutical applications, 2-Fluoro-1-(2-fluorophenoxy)-4-iodobenzene has found utility in materials science. Fluorinated aromatic compounds are known for their excellent electronic properties, making them suitable for use in organic light-emitting diodes (OLEDs), semiconductors, and liquid crystal displays (LCDs). The unique electronic configuration of this molecule allows it to exhibit desirable optoelectronic characteristics, which are essential for advanced technological applications.

The synthesis of 2-Fluoro-1-(2-fluorophenoxy)-4-iodobenzene typically involves multi-step organic transformations that highlight the compound's synthetic flexibility. Starting from commercially available precursors such as 2-fluorophenol and 4-bromoiodobenzene, various coupling reactions and functional group interconversions can be performed to achieve the desired structure. These synthetic routes often incorporate palladium catalysts to facilitate cross-coupling steps, ensuring high yields and regioselectivity.

The importance of fluorinated aromatic compounds like 2-Fluoro-1-(2-fluorophenoxy)-4-iodobenzene cannot be overstated. Their unique properties make them indispensable tools in modern chemical research, enabling the development of innovative solutions across multiple industries. As research continues to uncover new applications and synthetic methodologies, the demand for such specialized compounds is expected to grow.

In conclusion, 2-Fluoro-1-(2-fluorophenoxy)-4-iodobenzene (CAS No: 1363405-01-9) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and beyond. Its structural features and reactivity make it a valuable asset for researchers seeking to develop novel biologically active molecules or advanced materials. The ongoing exploration of its applications underscores its importance as a key intermediate in contemporary chemical synthesis.